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Compound of Interest

Compound Name: Diacetone-D-glucose

Cat. No.: B7782896

For Researchers, Scientists, and Drug Development Professionals

Diacetone-D-glucose, also known by its systematic name 1,2:5,6-Di-O-isopropylidene-a-D-
glucofuranose, is a versatile and pivotal intermediate in carbohydrate chemistry and the
synthesis of a wide array of pharmaceutical compounds. Its unique structure, featuring a
protected furanose ring with a free hydroxyl group at the C-3 position, makes it an ideal starting
material for numerous chemical transformations. This guide provides an in-depth overview of
its commercial availability, key suppliers, and the technical specifications relevant to research
and drug development.

Commercial Landscape and Key Suppliers

Diacetone-D-glucose is readily available from a multitude of chemical suppliers, ranging from
large multinational corporations to specialized fine chemical manufacturers. The compound is
typically offered in various grades of purity, with research-grade material commonly exceeding
98%. For pharmaceutical applications, suppliers may offer higher purity grades with more
stringent quality control.

Below is a comparative table of prominent suppliers and their typical product specifications.
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. . Available
Supplier Purity . CAS Number Synonyms
Quantities
1,2:5,6-
diisopropylidene-
) ) D-glucose, D-
Sigma-Aldrich Grams to
98% ) 582-52-5 Glucose
(Merck) Kilograms ) )
diacetonide,
Diacetone-D-
glucose[1]
1,2:5,6-Di-O-
L 25 g, 100 g, 500 isopropylidene-a-
Thermo Scientific  >98.0% (GC) 582-52-5 b
g -
glucofuranose[2]
1,2:5,6-Di-O-
25 g, 100 g, 250 isopropyldene-a-
Chem-Impex > 98% (GC) 582-52-5
0, 1 kg, 5kg D-
glucofuranose[3]
D-Glucose
diacetonide;
ChemScene >95% 259g,100¢g 582-52-5 1,2:5,6-
Diisopropylidene-
D-glucose[4]
Santa Cruz N N Glucose
) Not specified Not specified 582-52-5 ) )
Biotechnology Bisacetonide[5]
) Diacetone-D-
Key Organics >98% 1 mg to 1000 g 582-52-5
glucose[6]
1,2:5,6-Di-O-
S -~ 50 g, 100 g, 250 isopropylidene-
Apollo Scientific Not specified 582-52-5
g alpha-D-
glucofuranose
Biosynth Not specified Not specified 582-52-5 1,2:5,6-Di-O-
isopropylidene-
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alpha-D-

glucofuranose[7]

500 g, 1 kg, 5 kg,

Siddhi Vinayka _ Diacetone D
98% 25 kg, and multi-  582-52-5
Spechem Pvt Ltd Glucose[8]
ton
1,2,5,6-
diisopropylidene-
) o Wholesale and Propy
Muby Chemicals  98% minimum il 582-52-5 D-glucose, D-
retai
Glucose
diacetonide[9]
Wuhan Fortuna
] -~ Bulk and Diacetone-D-
Chemical Co., Not specified 582-52-5
wholesale glucose[10]
Ltd.
Diacetone-D-
glucose;1,2:5,6-
Zhejiang Synose » - Diisopropylidene-
Not specified Not specified 582-52-5
Tech Co., Ltd. D-glucose;D-
Glucose
diacetonide[11]
) ) N N Diacetone-D-
COLORKEM High quality Not specified Not specified
Glucose[12]
XINXIANG
AURORA - Diacetone-d-
>98% Not specified 582-52-5
BIOTECHNOLO Glucose
GY CO,, LTD.

Applications in Research and Drug Development

Diacetone-D-glucose is a cornerstone building block in the synthesis of a variety of

biologically active molecules. Its utility stems from the selective protection of four of the five
hydroxyl groups of glucose, leaving the C-3 hydroxyl group accessible for further chemical
modification. This strategic protection allows for precise control over subsequent reactions.

Key applications include:
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o Synthesis of Novel Carbohydrate Derivatives: It serves as a precursor for the synthesis of
rare sugars and modified monosaccharides. For example, it is used in the preparation of L-
gulose and allose.[2][10]

o Chiral Pool Starting Material: As a readily available and inexpensive chiral molecule, it is an
excellent starting point for the asymmetric synthesis of complex natural products and
pharmaceuticals.[13]

o Development of Therapeutic Agents: Diacetone-D-glucose has been utilized in the
synthesis of potential anti-cancer and anti-HIV agents.[13] It has also been used to create
fluorinated hexopyranose glycolysis inhibitors for the potential treatment of brain tumors.[7]

Experimental Protocols for Synthesis

The industrial-scale synthesis of diacetone-D-glucose is well-established. The following
protocols are based on patented methodologies, providing a detailed look into its preparation.

Method 1: Boron Trifluoride Catalyzed Ketalization

This process involves the reaction of a-D-glucose with acetone in the presence of a Lewis acid
catalyst.

Materials:

e a-D-glucose

e Acetone

o Boron trifluoride etherate (Lewis acid catalyst)
e Dichloromethane (extraction solvent)

o Cyclohexane (recrystallization solvent)

e Agueous sodium hydroxide solution

Procedure:
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Charge a suitable autoclave with a-D-glucose.
Add a mixture of acetone and boron trifluoride etherate to the autoclave.

Heat the reaction mixture to a temperature between 80°C and 130°C, allowing the pressure
to build to at least 2.5 bar.

Distill off the volatile components and replace the distilled volume with fresh acetone until
approximately 1.67 times the original reaction volume has been substituted.

Evaporate the reaction mixture at a temperature between 30°C and 70°C.
Mix the residue with an aqueous solution of a base to neutralize the catalyst.
Evaporate the mixture again under the same temperature conditions.
Extract the product with an organic solvent such as dichloromethane.
Combine the organic extracts and evaporate to dryness.

Add an organic sedimentation agent like cyclohexane to the residue and heat to 65-80°C to
dissolve.

Cool the solution to approximately 10°C to induce crystallization.

Isolate the crystals by filtration, wash with cold cyclohexane, and dry under reduced
pressure.[14]

Method 2: Diketene-Acetone Adduct Mediated Synthesis

This alternative method avoids the formation of water as a byproduct.
Materials:

e a-D-glucose

o Diketene or 2,2,6-trimethyl-1,3-dioxin-4-one (diketene-acetone adduct)

e Acetone (solvent)
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Lewis acid or Brgnsted acid catalyst

Dichloromethane (extraction solvent)

Cyclohexane (recrystallization solvent)

Aqueous sodium hydroxide solution
Procedure:

o Combine a-D-glucose with either diketene or the diketene-acetone adduct in acetone in a
stirred autoclave.

¢ Add a catalytic amount of a Lewis acid or a Brgnsted acid.

» Heat the reaction mixture, typically for several hours.

 After cooling to room temperature, filter the reaction solution.

» Neutralize the filtrate with a dilute aqueous sodium hydroxide solution.
« Distill off the acetone under vacuum.

o Extract the remaining residue multiple times with dichloromethane.

o Combine the organic extracts and evaporate to dryness under vacuum.

e Recrystallize the resulting solid from cyclohexane to yield pure 1,2:5,6-di-O-isopropylidene-
a-D-glucofuranose.[15]

Visualizing Workflows and Pathways

To aid in the practical application of this information, the following diagrams illustrate key
processes related to the procurement and synthesis of diacetone-D-glucose.
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Supplier Qualification Workflow for Diacetone-D-Glucose
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Caption: A workflow for qualifying suppliers of diacetone-D-glucose.
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General Synthesis and Purification Workflow
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Caption: A generalized workflow for the synthesis and purification of diacetone-D-glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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